Cas no 1384265-06-8 (3-(3-Chlorophenyl)azetidin-3-amine dihydrochloride)

• Product Name: 3-(3-Chlorophenyl)azetidin-3-amine dihydrochloride
• CAS No: 1384265-06-8
• MF: C₉H₁₃Cl₃N₂
• MW: 255.571919202805
• CID: 4918161
• Update Time: 2025-11-02

3-(3-Chlorophenyl)azetidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chlorophenyl)azetidin-3-amine dihydrochloride
• 3-(3-CHLOROPHENYL)AZETIDIN-3-AMINE 2HCL

• Inchi： 1S/C9H11ClN2.2ClH/c10-8-3-1-2-7(4-8)9(11)5-12-6-9;;/h1-4,12H,5-6,11H2;2*1H
• InChI Key： HULVZBVEQDQSHO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1(CNC1)N.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 168
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-(3-Chlorophenyl)azetidin-3-amine dihydrochloride

3-(3-Chlorophenyl)azetidin-3-amine Dihydrochloride (CAS 1384265-06-8): A Comprehensive Overview

3-(3-Chlorophenyl)azetidin-3-amine dihydrochloride (CAS 1384265-06-8) is a specialized chemical compound that has garnered significant attention in pharmaceutical research and organic synthesis. This azetidine derivative features a unique structural framework, combining a chlorophenyl group with an amine-functionalized azetidine ring, making it a valuable intermediate in medicinal chemistry. The dihydrochloride salt form enhances its stability and solubility, which are crucial properties for research applications.

The molecular structure of 3-(3-Chlorophenyl)azetidin-3-amine dihydrochloride includes a 3-chlorophenyl moiety attached to a 3-aminoazetidine core. This configuration is particularly interesting due to the potential for hydrogen bonding and interactions with biological targets. Researchers have explored its utility in the development of novel therapeutic agents, especially in areas such as central nervous system (CNS) disorders and inflammatory diseases. The compound's ability to modulate specific receptors or enzymes makes it a promising candidate for further investigation.

In recent years, the demand for azetidine-based compounds like 3-(3-Chlorophenyl)azetidin-3-amine dihydrochloride has surged, driven by advancements in drug discovery and the need for more selective and potent small molecules. The compound's pharmacophore properties align with current trends in personalized medicine and targeted therapies, which are among the most searched topics in AI-driven drug development platforms. Its relevance is further highlighted by its inclusion in high-throughput screening libraries used by pharmaceutical companies.

From a synthetic chemistry perspective, 3-(3-Chlorophenyl)azetidin-3-amine dihydrochloride serves as a versatile building block. Its amine group allows for further functionalization, enabling the creation of diverse derivatives with tailored properties. This flexibility is particularly valuable in fragment-based drug design, a hot topic in modern medicinal chemistry. Researchers frequently search for compounds like this to explore structure-activity relationships (SAR) and optimize lead compounds.

The compound's physicochemical properties, such as its melting point, solubility, and stability under various conditions, are critical for its handling and application in laboratory settings. These characteristics are often queried in scientific databases and chemical search engines, reflecting the practical needs of chemists and formulators. Proper storage and handling protocols ensure its integrity for long-term use in research projects.

Market dynamics for 3-(3-Chlorophenyl)azetidin-3-amine dihydrochloride reveal a growing interest from both academic institutions and industrial R&D departments. The compound is often listed in catalogs of specialty chemical suppliers, with inquiries spiking in regions with active biotech hubs. Its applications extend beyond pharmaceuticals, including materials science, where its structural motifs contribute to the development of advanced polymers and coatings.

In conclusion, 3-(3-Chlorophenyl)azetidin-3-amine dihydrochloride (CAS 1384265-06-8) represents a compelling example of how small-molecule chemistry continues to drive innovation across multiple disciplines. Its unique attributes and broad applicability make it a subject of ongoing research, aligning with contemporary scientific trends and frequently searched topics in chemical databases and AI-powered research tools. As the field evolves, this compound is likely to remain a focal point for discoveries in drug development and beyond.